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Compound of Interest

Compound Name: (13Z)-Eicosen-10-one

Cat. No.: B110143 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for (13Z)-Eicosen-10-one was publicly

available at the time of this writing. The following guidance is based on the chemical structure

of the compound, which consists of a long aliphatic chain with a ketone functional group and a

carbon-carbon double bond. It is predicted to be a solid at room temperature with low volatility

and low acute toxicity. These recommendations should be supplemented by a thorough risk

assessment by qualified personnel before commencing any work.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling (13Z)-Eicosen-10-one. It outlines the

necessary personal protective equipment (PPE), operational procedures, and disposal plans to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is crucial to minimize exposure and ensure personal safety when handling

(13Z)-Eicosen-10-one. The following table summarizes the recommended PPE.
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Protection Type Specific PPE Purpose Standard

Eye and Face

Protection

Safety glasses with

side shields or

chemical splash

goggles.

Protects eyes from

splashes and dust

particles.

ANSI Z87.1 / EN 166

Hand Protection
Chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact

with the chemical.

ASTM F1001 / EN

374

Body Protection Laboratory coat.

Protects skin and

personal clothing from

contamination.

---

Respiratory Protection

Generally not required

if handled in a well-

ventilated area due to

low volatility. If

creating aerosols or

dust, use a NIOSH-

approved respirator

with a particulate filter.

Protects against

inhalation of dust or

aerosols.

NIOSH 42 CFR 84

Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Handle (13Z)-Eicosen-10-one in a well-ventilated laboratory.[1] A

chemical fume hood is recommended if there is a potential for generating dust or aerosols.

Safe Handling Practices:

Avoid contact with skin and eyes.[1]

Avoid breathing dust.

Wash hands thoroughly after handling.

Use appropriate tools to handle the solid to avoid generating dust.
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Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

Ensure containers are properly labeled.

Disposal Plan:

Waste Characterization: While (13Z)-Eicosen-10-one is not expected to be a hazardous

waste, it is the responsibility of the waste generator to determine the proper waste

classification.

Non-Hazardous Waste: If determined to be non-hazardous, it can be disposed of as solid

laboratory waste in accordance with local, state, and federal regulations.[2]

Place the waste in a sealed, properly labeled container.

Do not dispose of down the drain or in the regular trash unless specifically permitted by

institutional guidelines.

Contaminated Materials: Dispose of any contaminated PPE or other materials in the same

manner as the chemical waste.

Experimental Workflow
The following diagram illustrates a general workflow for the safe handling of a non-volatile

chemical solid like (13Z)-Eicosen-10-one.
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Caption: A generalized workflow for safely handling (13Z)-Eicosen-10-one in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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